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Introduction
Disodium oxalate (Na₂C₂O₄), the sodium salt of oxalic acid, is a common reagent in various

scientific applications, including its use as a primary standard for redox titrations, a buffering

agent, and in the finishing of textiles and processing of leather.[1][2] In pharmaceutical

development and biomedical research, understanding the physicochemical properties of

compounds like disodium oxalate is critical. The pH of an aqueous solution is a fundamental

characteristic that can influence reaction kinetics, compound stability, and physiological

interactions. This guide provides a comprehensive technical overview of the factors governing

the pH of disodium oxalate solutions, detailed experimental protocols, and relevant chemical

data.

Theoretical Framework: Hydrolysis of the Oxalate
Anion
Disodium oxalate is the salt of a weak diprotic acid (oxalic acid, H₂C₂O₄) and a strong base

(sodium hydroxide, NaOH). When dissolved in water, it dissociates completely into sodium ions

(Na⁺) and oxalate ions (C₂O₄²⁻).[3] The sodium ion is a spectator ion and does not react with

water. However, the oxalate anion is the conjugate base of the weak hydrogen oxalate ion

(HC₂O₄⁻) and therefore undergoes hydrolysis.[4][5]
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The hydrolysis reaction involves the oxalate ion accepting a proton from a water molecule,

which produces the hydrogen oxalate ion and a hydroxide ion (OH⁻), as shown in the following

equilibrium:

C₂O₄²⁻(aq) + H₂O(l) ⇌ HC₂O₄⁻(aq) + OH⁻(aq)[3]

This production of hydroxide ions results in the aqueous solution of disodium oxalate being

alkaline, with a pH greater than 7. The extent of this reaction, and thus the final pH of the

solution, is determined by the base dissociation constant (Kb) of the oxalate ion.

The Kb for the oxalate ion can be calculated from the second acid dissociation constant (pKa₂)

of oxalic acid and the ion-product constant for water (Kw). Oxalic acid's dissociation occurs in

two steps:

H₂C₂O₄(aq) ⇌ H⁺(aq) + HC₂O₄⁻(aq) (pKa₁)

HC₂O₄⁻(aq) ⇌ H⁺(aq) + C₂O₄²⁻(aq) (pKa₂)

The relationship between Ka₂ for the hydrogen oxalate ion and Kb for its conjugate base (the

oxalate ion) is:

Kb = Kw / Ka₂

where Kw is approximately 1.0 x 10⁻¹⁴ at 25°C. Using the pKa₂ value, the pH of a disodium

oxalate solution of a known concentration can be calculated.

Quantitative Data
The pH of a disodium oxalate solution is dependent on its concentration and the dissociation

constants of oxalic acid.

Table 1: Acidity Constants (pKa) of Oxalic Acid at 25°C
Constant Value Reference(s)

pKa₁ 1.25 - 1.27 [6][7]

pKa₂ 4.28 [6][7]
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Table 2: pH of Aqueous Disodium Oxalate Solutions
Concentration
(mol/L)

Concentration
(g/L)

Calculated pH
(approx.)

Experimental
pH

Reference(s)

0.224 30.0 8.78 ~8.0 (at 20°C) [8]

0.1 13.4 8.65 Not Available

0.01 1.34 8.15 Not Available

Note: The calculated pH is an approximation based on pKa₂ = 4.28 and assumes standard

conditions. The discrepancy between calculated and experimental pH can arise from

temperature differences, activity effects in non-ideal solutions, and the presence of dissolved

atmospheric CO₂.

Chemical Equilibria and Workflows
The following diagrams illustrate the chemical processes and experimental procedures

discussed.
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Oxalic Acid Dissociation Disodium Oxalate Hydrolysis in Water
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Caption: Chemical equilibria of oxalic acid dissociation and disodium oxalate hydrolysis.
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Caption: Experimental workflow for accurate pH measurement of a disodium oxalate solution.
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Experimental Protocols
Protocol 1: Preparation of a Standard Aqueous Solution
of Disodium Oxalate (e.g., 0.1 M)
Objective: To accurately prepare a 0.1 M aqueous solution of disodium oxalate.

Materials:

Anhydrous disodium oxalate (Na₂C₂O₄), analytical reagent grade, dried at 105-110°C

Deionized or distilled water, recently boiled and cooled to minimize dissolved CO₂

Analytical balance (readable to 0.1 mg)

Weighing boat or paper

Volumetric flask (e.g., 100 mL or 1 L), Class A

Beaker

Glass funnel

Wash bottle with deionized water

Procedure:

Calculate the required mass: The molar mass of Na₂C₂O₄ is 134.00 g/mol .[2] To prepare 1 L

of a 0.1 M solution, 13.400 g is required. Adjust the mass based on the desired final volume

(e.g., for 100 mL, use 1.3400 g).

Weigh the disodium oxalate: Accurately weigh the calculated mass of the dried anhydrous

salt using an analytical balance.

Dissolve the salt: Carefully transfer the weighed salt through a glass funnel into the

volumetric flask. Use a wash bottle with deionized water to rinse any remaining salt from the

weighing boat and funnel into the flask.
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Add solvent: Add deionized water to the flask until it is about half to two-thirds full.

Ensure complete dissolution: Swirl the flask gently to dissolve the salt completely. Do not

invert the flask until all the solid has dissolved. A magnetic stirrer can be used if the salt is

transferred to a beaker for dissolution before being quantitatively transferred to the

volumetric flask.

Bring to volume: Once the salt is fully dissolved and the solution is at room temperature,

carefully add deionized water until the bottom of the meniscus aligns with the calibration

mark on the neck of the volumetric flask.

Homogenize the solution: Cap the flask and invert it 15-20 times to ensure the solution is

homogeneous.

Protocol 2: pH Measurement of an Aqueous Disodium
Oxalate Solution
Objective: To accurately measure the pH of the prepared disodium oxalate solution.

Materials:

Calibrated pH meter with a glass electrode

Standard pH buffer solutions (e.g., pH 7.01 and pH 10.01)

Prepared disodium oxalate solution

Beakers

Deionized water

Magnetic stirrer and stir bar (optional)

Procedure:

Electrode Preparation: Remove the electrode from its storage solution. Inspect it for any

damage. Rinse the electrode thoroughly with deionized water to remove storage solution

salts.[9]
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pH Meter Calibration: Perform a two-point calibration using standard buffers that bracket the

expected sample pH. Since the solution is expected to be basic, pH 7.01 and pH 10.01

buffers are appropriate. Follow the manufacturer's instructions for the specific pH meter.

Rinse the electrode with deionized water between buffer measurements.[9]

Sample Preparation: Pour a sufficient amount of the disodium oxalate solution into a clean

beaker to cover the electrode's sensing bulb and junction.

pH Measurement: Immerse the rinsed electrode into the sample solution. If using a magnetic

stirrer, ensure the stir bar does not strike the electrode.[9]

Stabilization: Allow the pH reading to stabilize. A stable reading is typically defined as one

that does not change for at least 5-10 seconds.[9]

Record the Value: Once the reading is stable, record the pH value and the temperature of

the solution.

Post-Measurement Care: After measurement, rinse the electrode thoroughly with deionized

water and return it to the appropriate storage solution according to the manufacturer's

guidelines.

Conclusion
The pH of an aqueous disodium oxalate solution is inherently alkaline due to the hydrolysis of

the oxalate anion. The exact pH is a function of the solution's concentration, with more dilute

solutions having a lower pH, approaching neutrality. For professionals in research and drug

development, precise determination of this pH requires careful solution preparation and

adherence to rigorous measurement protocols. The theoretical principles and practical

guidelines presented in this document serve as a robust resource for accurately characterizing

and utilizing disodium oxalate solutions in a laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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